Cas no 439109-82-7 (5-methoxy-1,3-oxazole-2-carboxylic acid)

• Product Name: 5-methoxy-1,3-oxazole-2-carboxylic acid
• CAS No: 439109-82-7
• MF: C₅H₅NO₄
• MW: 143.097501516342
• MDL: MFCD01814811
• CID: 1005614
• PubChem ID: 1472232
• Update Time: 2025-04-20

5-methoxy-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxyoxazole-2-carboxylic acid
• 5-Methoxy-1,3-oxazole-2-carboxylic acid
• 5-METHOXY-2-OXAZOLECARBOXYLIC ACID
• 5-Methoxyoxazole-2-c
• 5-Methoxy-oxazole-2-carboxylic acid
• DB-090954
• 439109-82-7
• 5-(methyloxy)-1,3-oxazole-2-carboxylic acid
• SCHEMBL2884081
• C75184
• 5-Methoxyoxazole-2-carboxylicacid
• A912806
• MFCD01814811
• 2-Oxazolecarboxylicacid,5-methoxy-(9CI)
• SB37194
• URQPUUJFEKIRQP-UHFFFAOYSA-N
• AKOS006384833
• 5-methoxy-1,3-oxazole-2-carboxylic acid

• MDL： MFCD01814811
• Inchi： 1S/C5H5NO4/c1-9-3-2-6-4(10-3)5(7)8/h2H,1H3,(H,7,8)
• InChI Key： URQPUUJFEKIRQP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC=C1OC

Computed Properties

• Exact Mass: 143.022
• Monoisotopic Mass: 143.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: 0.5

Experimental Properties

• Boiling Point: 318.4±34.0°C at 760 mmHg

5-methoxy-1,3-oxazole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles